Cas no 202982-75-0 (1,5-dibromo-3-fluoro-2-methoxybenzene)
1,5-Dibromo-3-fluoro-2-methoxybenzene is a halogenated aromatic compound with a molecular formula of C₇H₅Br₂FO. This derivative of benzene features bromine substituents at the 1 and 5 positions, a fluorine at the 3 position, and a methoxy group at the 2 position, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the electron-withdrawing and donating groups influence regioselectivity. The compound is particularly useful in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for advanced synthetic applications.
202982-75-0 structure
Product Name:1,5-dibromo-3-fluoro-2-methoxybenzene
CAS No:202982-75-0
MF:C7H5Br2FO
MW:283.920404195786
MDL:MFCD00070788
CID:252655
PubChem ID:2773964
Update Time:2025-10-22
1,5-dibromo-3-fluoro-2-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,5-dibromo-3-fluoro-2-methoxy-
- 1,5-dibromo-3-fluoro-2-methoxybenzene
- 2,4-DIBROMO-6-FLUOROANISOLE
- PC8171
- BS-51871
- CS-0193239
- MFCD00070788
- 1, 5-dibromo-3-fluoro-2-methoxybenzene
- DTXSID50378802
- SCHEMBL17875684
- A814414
- EN300-2007038
- 202982-75-0
- E76995
- Benzene, 1,5-dibromo-3-fluoro-2-methoxy-
- FT-0728040
-
- MDL： MFCD00070788
- Inchi： 1S/C7H5Br2FO/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
- InChI Key： AUZLPBBXLAWQLN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1OC)F)Br
Computed Properties
- Exact Mass: 281.86900
- Monoisotopic Mass: 281.86912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 3.35930
1,5-dibromo-3-fluoro-2-methoxybenzene Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
1,5-dibromo-3-fluoro-2-methoxybenzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,5-dibromo-3-fluoro-2-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016593-250mg |
2,4-Dibromo-6-fluoroanisole |
202982-75-0 | 97% | 250mg |
$484.80 | 2023-09-02 | |
| Alichem | A013016593-500mg |
2,4-Dibromo-6-fluoroanisole |
202982-75-0 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A013016593-1g |
2,4-Dibromo-6-fluoroanisole |
202982-75-0 | 97% | 1g |
$1460.20 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IZ053-50mg |
1,5-dibromo-3-fluoro-2-methoxybenzene |
202982-75-0 | 97% | 50mg |
315.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IZ053-200mg |
1,5-dibromo-3-fluoro-2-methoxybenzene |
202982-75-0 | 97% | 200mg |
790.0CNY | 2021-07-15 | |
| Apollo Scientific | PC8171-1g |
2,4-Dibromo-6-fluoroanisole |
202982-75-0 | 97% | 1g |
£260.00 | 2023-09-02 | |
| abcr | AB104685-1 g |
2,4-Dibromo-6-fluoroanisole, 95%; . |
202982-75-0 | 95% | 1 g |
€236.00 | 2023-07-20 | |
| abcr | AB104685-5 g |
2,4-Dibromo-6-fluoroanisole, 95%; . |
202982-75-0 | 95% | 5 g |
€719.40 | 2023-07-20 | |
| abcr | AB104685-10 g |
2,4-Dibromo-6-fluoroanisole, 95%; . |
202982-75-0 | 95% | 10 g |
€1,188.40 | 2023-07-20 | |
| eNovation Chemicals LLC | Y1132924-5g |
1,5-dibromo-3-fluoro-2-methoxybenzene |
202982-75-0 | 95% | 5g |
$800 | 2024-07-23 |
1,5-dibromo-3-fluoro-2-methoxybenzene Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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